Cas no 5336-08-3 (D-Ribonolactone)

• Product Name: D-Ribonolactone
• CAS No: 5336-08-3
• MF: C₅H₈O₅
• MW: 148.114022254944
• MDL: MFCD00063241
• CID: 45728
• PubChem ID: 24888436
• Update Time: 2025-04-18

D-Ribonolactone Chemical and Physical Properties

Names and Identifiers

• D-Ribono-1,4-lactone
• D(+)-Ribono-1,4-lactone
• D-Ribonolactone
• D(+)-Ribonic Acid Gamma-Lactone
• D-(+)-Ribono-1,4-lactone
• D-(+)-RIBONIC ACID GAMMA-LACTONE
• D-(+)-Ribonic γ-lactone
• D-RIBONIC ACID-1,4-LACTONE
• &#947
• D-Ribonic acid, &#947
• D-Ribono-&#947
• D-Ribopentono-1,4-lactone
• -lactone
• -Lactone of ribonic acid
• -lactone, D-
• NSC 1031
• Ribonic acid, &#947
• Ribono-&#947
• D-(+)-Ribonic Acid γ-Lactone
• Ribonolactone
• Ribono-gamma-lactone
• D-Ribono-gamma-lactone
• gamma-Lactone of ribonic acid
• D-Ribono-1,4-lactone(D-(+)-Ribonic acid gamma-lactone)
• (3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
• 64E63NC231
• d-lyxono-1,4-lactone
• (3R,4S,5R)-3,4-dihydroxy-5-(hydr
• DTXSID201347750
• 93B77B8F-39C4-4159-83A4-A05A3F85E8C5
• InChI=1/C5H8O5/c6-1-2-3(7)4(8)5(9)10-2/h2-4,6-8H,1H2/t2-,3-,4-/m1/s1
• D-(+)-Ribonic-g-lactone
• D-ribonic acid g-lactone
• D-(+)-Ribonic acid g-Lactone
• UNII-64E63NC231
• SCHEMBL625893
• HY-76691
• W-201380
• CUOKHACJLGPRHD-BXXZVTAOSA-N
• (3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-one
• AMY24722
• D-(+)-Ribonic gamma-lactone, 97%
• (+)-RIBONOLACTONE
• D-(+)-Ribonic acid-gamma-lactone, puriss., >=99.0% (T)
• 3327-63-7
• AS-46673
• AKOS015955664
• MFCD00063241
• delta-Ribono-gamma-lactone
• A851419
• NSC-1031
• Ribonic acid, .gamma.-lactone, D-
• D-(+)-Ribonolactone
• CHEMBL607627
• D-Ribonolactone (VAN)
• W-200055
• delta-Ribono-1,4-lactone
• CUOKHACJLGPRHD-BXXZVTAOSA-
• delta-Ribopentono-1,4-lactone
• EINECS 226-256-5
• E10111
• Ribonic acid-1,4-lactone
• RIBONOLACTONE [INCI]
• AC-15682
• gamma-lactone-Ribonate
• delta-Ribonolactone
• delta-(+)-Ribonone-1.4-lactone
• delta-(+)-Ribonic acid gamma-lactone
• J-517584
• Ribonic acid, gamma-lactone
• 5336-08-3
• D-(+)-Ribonone-1.4-lactone
• Ribonic acid, gamma-lactone, D-
• D-RIBOPENTONO-1,4-LACTON
• CS-M1132
• Rel-(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
• D-(+)-RIBONIC ACID LACTONE
• (3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)-dihydrofuran-2(3H)-one;D-Ribono-1,4-lactone
• gamma-lactone-Ribonic acid
• (3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-one
• gamma-Lactone of ribonate
• Q27144478
• CHEBI:74168
• delta-(+)-Ribonic acid g-Lactone
• DB-222987
• (3R,4s,5r)-3,4-dihydroxy-5-(hydroxymethyl)dihydro-2(3h)-furanone
• ribono-1,4-lactone
• 1ST012765

• MDL： MFCD00063241
• Inchi： 1S/C5H8O5/c6-1-2-3(7)4(8)5(9)10-2/h2-4,6-8H,1H2/t2-,3-,4-/m1/s1
• InChI Key： CUOKHACJLGPRHD-BXXZVTAOSA-N
• SMILES： O1C([C@@H]([C@@H]([C@H]1CO)O)O)=O

Computed Properties

• Exact Mass: 148.03714
• Monoisotopic Mass: 148.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87
• Surface Charge: 0
• Tautomer Count: 6

Experimental Properties

• Color/Form: Yellow or grayish white crystalline powder
• Density: 1.2336 (rough estimate)
• Melting Point: 83-85 ºC
• Boiling Point: 364.3℃/760mmHg
• Flash Point: 162.8°C
• Refractive Index: 18 ° (C=1, H2O)
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable
• PSA: 86.99
• LogP: -2.37410
• Solubility: dissolve in water
• Specific Rotation: 18 º (c=5, H2O)

D-Ribonolactone Security Information

• WGK Germany：3
• Safety Instruction： S22;S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Other Chemical Reagents